Cas no 1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile)
1231244-85-1 structure
Product Name:2-(5-Bromo-2-methylphenyl)acetonitrile
CAS No:1231244-85-1
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD18392231
CID:1091527
PubChem ID:12056531
Update Time:2025-04-20
2-(5-Bromo-2-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-2-methylphenyl)acetonitrile
- AKOS022186309
- Z1269111419
- CHEMBL5010588
- SCHEMBL15820796
- MFCD18392231
- AS-46216
- 1231244-85-1
- 5-BROMO-2-METHYLPHENYLACETONITRILE
- CL9129
- CNMZUCWQQWFUML-UHFFFAOYSA-N
- EN300-224629
- CS-0442946
-
- MDL： MFCD18392231
- Inchi： 1S/C9H8BrN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： CNMZUCWQQWFUML-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=C(C=1)CC#N
Computed Properties
- Exact Mass: 208.98401g/mol
- Monoisotopic Mass: 208.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
2-(5-Bromo-2-methylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB449417-1 g |
5-Bromo-2-methylphenylacetonitrile |
1231244-85-1 | 1g |
€233.40 | 2023-04-22 | ||
| abcr | AB449417-5 g |
5-Bromo-2-methylphenylacetonitrile |
1231244-85-1 | 5g |
€509.10 | 2023-02-02 | ||
| abcr | AB449417-10 g |
5-Bromo-2-methylphenylacetonitrile |
1231244-85-1 | 10g |
€740.30 | 2023-02-02 | ||
| TRC | B405350-10mg |
2-(5-Bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405350-50mg |
2-(5-Bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405350-100mg |
2-(5-Bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1237825-1g |
2-(5-bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 95% | 1g |
$90 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1237825-5g |
2-(5-bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 95% | 5g |
$220 | 2024-06-06 | |
| Enamine | EN300-224629-0.1g |
2-(5-bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 95% | 0.1g |
$29.0 | 2024-06-20 | |
| Enamine | EN300-224629-0.25g |
2-(5-bromo-2-methylphenyl)acetonitrile |
1231244-85-1 | 95% | 0.25g |
$42.0 | 2024-06-20 |
2-(5-Bromo-2-methylphenyl)acetonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile) Related Products
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